Cas no 1355180-97-0 ((4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone)

• Product Name: (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone
• CAS No: 1355180-97-0
• MF: C₁₅H₁₉N₅O
• MW: 285.344262361526
• CID: 5149933
• Update Time: 2025-06-20

(4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone

• Inchi： 1S/C15H19N5O/c1-11-4-2-3-5-14(11)20-10-13(17-18-20)15(21)19-8-6-12(16)7-9-19/h2-5,10,12H,6-9,16H2,1H3
• InChI Key： FSNAALWYTHKBRA-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1=CN(C2=CC=CC=C2C)N=N1)=O

Additional information on (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone

Introduction to (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone (CAS No. 1355180-97-0)

(4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone (CAS No. 1355180-97-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an amino group, and a triazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The 4-amino-piperidine moiety is a common structural motif found in many bioactive compounds due to its ability to interact with various biological targets. The presence of the amino group enhances the compound's basicity and can facilitate interactions with acidic residues in proteins or other biomolecules. The 1H-[1,2,3]triazole ring, on the other hand, is known for its stability and ability to form hydrogen bonds, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly promising for central nervous system (CNS) disorders.

In addition to its neuroprotective properties, (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone has also been investigated for its anti-inflammatory and analgesic activities. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that the compound may have potential applications in treating inflammatory conditions such as arthritis and chronic pain.

The pharmacokinetic properties of (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone have been extensively studied to optimize its therapeutic efficacy. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is high, and it demonstrates good tissue penetration, which are crucial factors for effective drug delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

The synthetic route for (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone involves several key steps. The synthesis typically begins with the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC). This reaction is highly efficient and provides excellent yields of the desired product. Subsequent steps involve functional group manipulations to introduce the piperidine and amino moieties.

The versatility of (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone as a scaffold for drug discovery has led to its exploration in combination therapies. For example, it has been tested in conjunction with other drugs to enhance their therapeutic effects or reduce side effects. This approach leverages the compound's unique properties to create more effective treatment regimens.

In conclusion, (4-Amino-piperidin-1-yl)-(1-o-tolyl-1H-[1,2,3]triazol-4-yl)-methanone (CAS No. 1355180-97-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.